1-[(4-chlorophenyl)methyl]-4-(cyclopropanesulfonyl)-1,4-diazepane

Specification

• CAS No.: 2548986-72-5
• Molecular Formula: C15H21ClN2O2S
• Molecular Weight: 328.9 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-4-cyclopropylsulfonyl-1,4-diazepane
• Standard InChI: InChI=1S/C15H21ClN2O2S/c16-14-4-2-13(3-5-14)12-17-8-1-9-18(11-10-17)21(19,20)15-6-7-15/h2-5,15H,1,6-12H2
• Standard InChI Key: VDJVVPYNPIUPFF-UHFFFAOYSA-N
• SMILES: C1CN(CCN(C1)S(=O)(=O)C2CC2)CC3=CC=C(C=C3)Cl
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2CC2)CC3=CC=C(C=C3)Cl

Introduction

The compound 1-[(4-chlorophenyl)methyl]-4-(cyclopropanesulfonyl)-1,4-diazepane is a complex organic molecule that belongs to the diazepane class, which is a type of heterocyclic compound containing two nitrogen atoms in a seven-membered ring. This compound is particularly notable for its structural features, including a 4-chlorophenyl group attached to a methyl moiety and a cyclopropanesulfonyl group attached to the diazepane ring.

Molecular Formula and Weight

The molecular formula for 1-[(4-chlorophenyl)methyl]-4-(cyclopropanesulfonyl)-1,4-diazepane can be deduced by combining the components:

• 4-chlorophenyl group: C6H5Cl

• phenylmethyl group: C7H7

• cyclopropanesulfonyl group: C3H5SO2

• 1,4-diazepane ring: C4H8N2

Synthesis and Preparation

The synthesis of 1-[(4-chlorophenyl)methyl]-4-(cyclopropanesulfonyl)-1,4-diazepane would likely involve multiple steps, including the formation of the diazepane ring and the attachment of the 4-chlorophenylmethyl and cyclopropanesulfonyl groups. Common methods for synthesizing similar compounds involve alkylation reactions for attaching the phenylmethyl group and sulfonylation reactions for adding the cyclopropanesulfonyl moiety.

Potential Applications

Compounds with similar structures to 1-[(4-chlorophenyl)methyl]-4-(cyclopropanesulfonyl)-1,4-diazepane are often explored in pharmaceutical research due to their potential biological activities. These may include:

• Pharmacological Effects: Diazepanes can exhibit various pharmacological effects, such as acting as ligands for neurotransmitter receptors or modulating enzyme activity.

• Chemical Intermediates: They can serve as intermediates in the synthesis of more complex molecules with specific therapeutic properties.

Safety and Handling

Handling compounds like 1-[(4-chlorophenyl)methyl]-4-(cyclopropanesulfonyl)-1,4-diazepane requires caution due to potential chemical hazards. While specific safety data for this compound is not available, similar compounds may pose risks such as skin irritation or toxicity if ingested.